3-Bromo-6-methoxy-4-chromanone

• Molecular Formula: C10H9BrO3
• Molecular Weight: 257.08 g/mol
• IUPAC Name: 3-bromo-6-methoxy-2,3-dihydrochromen-4-one
• InChI: InChI=1S/C10H9BrO3/c1-13-6-2-3-9-7(4-6)10(12)8(11)5-14-9/h2-4,8H,5H2,1H3
• InChI Key: RECBXYAULJFBPT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OCC(C2=O)Br

Description

3-Bromo-6-methoxy-4-chromanone is a useful research compound. Its molecular formula is C10H9BrO3 and its molecular weight is 257.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-methoxy-4-chromanone (35 g) in ethyl ether (1.6 liters) at 5°-10° C. was added dropwise over 30 minutes 10.6 ml of bromine. The mixture was stirred at 5°-10° C. for 30 minutes and then allowed to warm to room temperature. After 2 hours tlc (CH2Cl2) indicated formation of less polar products and only a trace of starting material remaining. The reaction mixture was washed with water (1 liter), saturated NaHCO3 (500 ml), and brine (500 ml), dried over MgSO4, and concentrated in vacuo to a yellow solid. The crude product was purified by silica gel flash column chromatography on 2.4 Kg fine silica gel, eluting with a gradient system consisting of 3:1 hexanes/dichloromethane followed by 2:1 hexanes/dichloromethane and finally 30% hexanes/dichloromethane. This afforded title product as a yellow solid in 80% yield.